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Compound of Interest

Compound Name: Herbacetin

Cat. No.: B192088

Essential Safety and Handling Guide for Herbacetin

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Herbacetin. The following
procedural guidance is designed to ensure a safe laboratory environment and minimize
exposure risk.

Hazard Identification and Safety Data Summary

Herbacetin is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects.[1] While comprehensive toxicological properties have not been fully
investigated, it is imperative to handle this compound with care, utilizing appropriate personal
protective equipment and engineering controls.[1][2]
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Property Data Reference
CAS Number 527-95-7 [11[3]
Molecular Formula C15H1007 [1]
Molecular Weight 302.24 g/mol [31[4]

Acute Toxicity, Oral (Category
4), H302Acute Aquatic Toxicity

GHS Classification (Category 1), H400Chronic [1]
Aquatic Toxicity (Category 1),
H410

Signal Word Warning [3]

H302: Harmful if

swallowed.H410: Very toxic to
Hazard Statements o ] ] [1]

aquatic life with long lasting

effects.

. Powder: -20°Cln Solvent:
Storage Conditions 80°C [1]

. DMSO: 60 mg/mLWater
Solubility . _ [5][6]
(estimated): 2.47 mg/mL

Personal Protective Equipment (PPE) Protocol

Given the hazard profile of Herbacetin, including its acute oral toxicity and the
recommendation to avoid skin and eye contact, a comprehensive PPE strategy is mandatory.
[1] The following equipment should be used at all times when handling the compound.[7][8][9]

e Hand Protection:

o Wear two pairs of chemotherapy-rated nitrile gloves that meet the ASTM D6978 standard.
(7118l

o The outer glove should be changed immediately upon contamination. The inner glove
provides protection during the removal of the outer glove.
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o Never wear gloves outside of the designated laboratory area.

o Body Protection:

o Adisposable, solid-front, back-closing gown made of polyethylene-coated polypropylene
or a similar low-permeability fabric is required.[7][9]

o Gowns should have long sleeves with tight-fitting knit or elastic cuffs.
o Standard cloth lab coats are not sufficient as they can absorb spills.[7]
e Eye and Face Protection:
o Chemical safety goggles are mandatory to protect against dust particles and splashes.[10]

o For procedures with a higher risk of splashing (e.g., preparing stock solutions), a full-face
shield should be worn in addition to safety goggles.[7]

» Respiratory Protection:

o All handling of powdered Herbacetin must be performed within a certified chemical fume
hood or other ventilated enclosure to prevent the formation of dust and aerosols.[1]

o If a ventilated enclosure is not available or in the case of a large spill, a NIOSH-approved
N95 or higher-rated respirator is required.[8][9] Surgical masks do not provide adequate
protection against chemical dust.[9]

Operational Handling and Disposal Plan

A systematic approach to handling and disposal is critical to ensure safety and environmental
protection.

Step 1: Preparation and Engineering Controls

e Designated Area: Conduct all work with Herbacetin in a designated area of the laboratory,
clearly marked with hazard signs.

» Ventilation: All weighing and reconstitution of powdered Herbacetin must occur inside a
chemical fume hood or a powder containment balance enclosure.
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Emergency Equipment: Ensure an eye-wash station and safety shower are readily
accessible and have been recently tested. Have a chemical spill kit appropriate for solid
reagents nearby.

Step 2: Handling and Experimental Workflow

Donning PPE: Before entering the designated area, put on all required PPE in the following
order: gown, inner gloves, outer gloves, eye/face protection, and respirator (if required).

Weighing: Use anti-static weigh paper or a weighing boat. Handle with care to avoid creating
dust.

Solution Preparation: Add solvent to the powdered compound slowly to avoid splashing. If
preparing solutions, store them at -80°C as recommended.[1]

Post-Handling: After completing work, wipe down the work surface with an appropriate
decontaminating solution (e.g., 70% ethanol).[1] Remove PPE in the reverse order it was put
on, being careful to avoid self-contamination. Dispose of all single-use PPE as contaminated
waste.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.[1]

Step 3: Spill Management

Evacuate: Alert others in the area and evacuate if necessary.
Secure Area: Restrict access to the spill area.

Assess: If the spill is large or you are not trained to handle it, contact your institution's
Environmental Health & Safety (EHS) department.

Clean-up (for small spills):
o Ensure you are wearing full PPE.

o Gently cover the spill with an absorbent material from the spill kit (e.g., diatomite).[1]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://dcchemicals.com/msds/MSDS_DCC-046.html
https://dcchemicals.com/msds/MSDS_DCC-046.html
https://dcchemicals.com/msds/MSDS_DCC-046.html
https://dcchemicals.com/msds/MSDS_DCC-046.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Carefully collect the absorbed material using non-sparking tools and place it into a labeled,
sealed waste container.

o Decontaminate the area with alcohol or another suitable solvent, and absorb the cleaning
solution for disposal.[1]

Step 4: Waste Disposal

o Segregation: All waste contaminated with Herbacetin, including empty containers, used
PPE, and spill clean-up materials, must be collected separately from regular lab trash.

o Labeling: Collect waste in a clearly labeled, sealed container marked "Hazardous Chemical
Waste: Herbacetin."

e Environmental Precaution: Do not dispose of Herbacetin or its waste down the drain, as it is
very toxic to aquatic life.[1]

» Final Disposal: Dispose of the waste through your institution's EHS department or a licensed
hazardous waste disposal contractor, in accordance with all local, state, and federal
regulations.[1][11]

Visual Workflow for Safe Handling of Herbacetin

The following diagram outlines the critical steps for safely managing Herbacetin in a laboratory
setting, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Herbacetin from receipt to disposal.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b192088?utm_src=pdf-body-img
https://www.benchchem.com/product/b192088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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